Cas no 121238-82-2 (Tris(1H-benzotriazole-1-ylmethyl)amine)

• Product Name: Tris(1H-benzotriazole-1-ylmethyl)amine
• CAS No: 121238-82-2
• MF: C₂₁H₁₈N₁₀
• MW: 410.434621334076
• CID: 2889323
• PubChem ID: 5166291
• Update Time: 2024-11-06

Tris(1H-benzotriazole-1-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• Tris(1H-benzotriazole-1-ylmethyl)amine
• Tris(1H-1,2,3-benzotriazol-1-ylmethyl)amine
• Tris((1H-benzo[d][1,2,3]triazol-1-yl)methyl)amine
• tris(1,2,3-benzotriazol-1-ylmethyl)amine
• AE-018/31856062
• 121238-82-2
• MFCD00956541
• E75691
• N,N,N-tris(1H-1,2,3-benzotriazol-1-ylmethyl)amine
• starbld0028042
• 1-(benzotriazol-1-yl)-N,N-bis(benzotriazol-1-ylmethyl)methanamine

• Inchi： 1S/C21H18N10/c1-4-10-19-16(7-1)22-25-29(19)13-28(14-30-20-11-5-2-8-17(20)23-26-30)15-31-21-12-6-3-9-18(21)24-27-31/h1-12H,13-15H2
• InChI Key： CGTJPXSHORTCPU-UHFFFAOYSA-N
• SMILES： N(CN1C2C=CC=CC=2N=N1)(CN1C2C=CC=CC=2N=N1)CN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 410.17159062 g/mol
• Monoisotopic Mass: 410.17159062 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.4
• Molecular Weight: 410.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles